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Compound of Interest

Compound Name:
1-Allyl-3-methylimidazolium

chloride

Cat. No.: B1250971 Get Quote

An In-depth Technical Guide to 1-Allyl-3-methylimidazolium chloride ([AMIM]Cl)

This technical guide provides a comprehensive overview of 1-Allyl-3-methylimidazolium
chloride, an ionic liquid with significant applications in research and industry, particularly as a

solvent for biopolymers like cellulose. The information is intended for researchers, scientists,

and professionals in drug development and materials science, focusing on safety, handling,

physicochemical properties, and key experimental protocols.

Chemical Identification and Physicochemical
Properties
1-Allyl-3-methylimidazolium chloride, with the CAS number 65039-10-3, is a room-

temperature ionic liquid. Its key identifiers and properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name
1-methyl-3-prop-2-enylimidazol-1-ium
chloride[1]

CAS Number 65039-10-3[1][2][3]

Molecular Formula C₇H₁₁ClN₂[1][4]

Molecular Weight 158.63 g/mol [1][5]

Synonyms [AMIM]Cl, AMIM-Cl

| InChI Key | QVRCRKLLQYOIKY-UHFFFAOYSA-M[1] |

Table 2: Physicochemical Properties

Property Value

Appearance

Colorless or yellowish liquid[4]; Light
orange liquid[6]; Light yellow solid or
liquid[7]

Melting Point approx. 47-51°C[5][7]

Form Crystals

Solubility
Can dissolve many inorganic and organic

compounds[4]

Stability
Heat, light, and chemical resistant[4]. Moisture

sensitive[8].

| Topological Polar Surface Area | 8.8 Å²[1] |

Safety and Hazard Information
While generally considered to have low toxicity, 1-Allyl-3-methylimidazolium chloride is

classified as an irritant.[4] To the best of current knowledge, its chemical, physical, and

toxicological properties have not been thoroughly investigated.[2][3]
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin
irritation[1][2][3]

Eye Irritation 2
H319: Causes serious eye

irritation[1][2][3]

| Specific target organ toxicity - single exposure | 3 | H335: May cause respiratory irritation[1][2]

[3] |

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields
conforming to EN166, or NIOSH-approved
equipment[2][3][9].

Hand Protection
Handle with gloves that satisfy EU Directive

89/686/EEC and standard EN 374[2].

Body Protection

Selected based on the concentration and

amount of the dangerous substance at the

specific workplace[9].

| Respiratory Protection | Use respirators and components tested and approved under

standards such as NIOSH (US) or CEN (EU)[3]. A dust mask type N95 (US) is also

suggested[10]. |

Table 5: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at
once. If breathing is difficult, provide
artificial respiration or oxygen[2][3].

Skin Contact

Wash the skin immediately with soap and plenty

of water[3][9]. Contaminated clothing should be

removed and washed before reuse[3].

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Seek immediate medical

attention[2].

| Ingestion | Immediately rinse mouth and provide fresh air. Do not induce vomiting. Get

medical attention immediately[2][3]. |

Table 6: Fire Fighting and Accidental Release Measures

Measure Protocol

Suitable Extinguishing Media

Water spray, fog or mist, carbon dioxide
(CO₂), dry chemicals, sand, or dolomite[2]
[3][9].

Hazardous Combustion Products

High temperatures can generate corrosive

gases and fumes, including Carbon monoxide

(CO), Carbon dioxide (CO₂), Nitrous gases

(NOx), and Hydrochloric acid (HCl)[2][3][9].

| Spill Cleanup | Avoid contact with skin and inhalation of vapor. Extinguish all ignition sources.

Collect and dispose of in sealed containers. Ventilate the area[2][3]. |

Table 7: Handling and Storage
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Aspect Guidelines

Handling
Keep away from heat, sparks, and open
flame. Use in well-ventilated areas[2].

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed[9].

Recommended storage temperature is -20°C[9].

The substance is moisture sensitive[8].

| Incompatibilities | Strong oxidizing agents and bases[3][8]. |

Toxicological Profile
Detailed toxicological studies on 1-Allyl-3-methylimidazolium chloride are limited.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available[9]. It may be harmful if

inhaled or swallowed[2][3].

Irritation: It is known to be irritating to the eyes, respiratory system, and skin[2][3][4].

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC[2][3][9].

Bioaccumulation: The substance is not considered to be persistent, bioaccumulative, and

toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or

higher[3].

Experimental Protocols and Workflows
This section details common experimental procedures involving 1-Allyl-3-methylimidazolium
chloride.

Synthesis Protocols
The most common method for synthesizing [AMIM]Cl is the reaction of N-methylimidazole with

allyl chloride.
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Protocol 1: Conventional Synthesis This method involves heating the reactants for an extended

period.

Reactant Charging: In a three-neck round-bottom flask equipped with a reflux condenser and

magnetic stirrer, add N-methylimidazole (1 part) and allyl chloride (1.2 parts)[11]. A typical

ratio is 0.315 moles of N-methylimidazole to 0.378 moles of allyl chloride[11].

Inert Atmosphere: Flush the flask with nitrogen for approximately 10 minutes to create an

inert atmosphere[11].

Reaction: Heat the mixture with stirring at 50-60°C for 24 hours[11]. The reaction is

considered substantially complete when only a small amount of reflux is observed[12].

Purification:

Remove excess allyl chloride via a rotary evaporator under vacuum[11][12].

Cool the product to room temperature. The result is a viscous, light yellow or amber

liquid[11][12].

Extract the product with ether to remove any residual N-methylimidazole[12].

Dry the final product in a vacuum oven at 80-90°C for 40-48 hours[12].

Protocol 2: Microwave-Assisted Synthesis This method offers a faster, more efficient synthesis

route.

Reactant Charging: Place N-methylimidazole and allyl chloride (1.2 equivalents) in a sealed

microwave reaction vessel[13].

Reaction: Irradiate the mixture in a microwave reactor. Optimal conditions are reported as

100°C for 10 minutes[13]. Note: Higher temperatures (e.g., 180°C) can lead to

decomposition[13].

Workup: After cooling, the product is obtained as a pale yellow oil[13]. Further purification

may be performed as described in the conventional method if needed.
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Synthesis Workflow

Purification Workflow

N-Methylimidazole

Mix Reactants
(Inert Atmosphere)

Allyl Chloride

Reaction
(Heating or Microwave)

Crude [AMIM]Cl
Rotary Evaporation

(Remove excess Allyl Chloride)
Purification Ether Extraction

(Remove excess N-Methylimidazole)
Vacuum Drying Pure [AMIM]Cl

Click to download full resolution via product page

General workflow for the synthesis and purification of [AMIM]Cl.

Application Protocol: Cellulose Dissolution
[AMIM]Cl is a highly effective non-derivatizing solvent for cellulose, capable of disrupting the

extensive hydrogen bond network within the polymer.[8][14]

Mixing: Add pristine cellulose (e.g., microcrystalline cellulose) to [AMIM]Cl in a suitable

vessel.

Heating: Heat the mixture, typically between 80-100°C, with stirring until the cellulose

completely dissolves.[14]

Regeneration: The dissolved cellulose can be regenerated by introducing an anti-solvent like

water. This process transforms the crystalline structure from cellulose I to cellulose II.[15]

Solvent Recycling: The [AMIM]Cl can be recovered from the aqueous solution through

methods such as distillation, membrane separation, or crystallization for reuse.[16]
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Workflow for cellulose dissolution and regeneration using [AMIM]Cl.

Thermal Decomposition Pathway
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Studies using thermogravimetric analysis (TGA) and density functional theory (DFT)

calculations indicate that [AMIM]Cl has high thermal stability, with a weight loss of only 1.9%

after 15 days at 100°C.[17] Its decomposition typically occurs between 225°C and 300°C.[17]

The decomposition is proposed to proceed via two main channels, leading to the degradation

of the imidazolium ring and cleavage of the substituent groups.

Pathway 1 Pathway 2

[AMIM]Cl

Thermal Energy
(>225°C)

Cleavage of Allyl Group

Major Pathway

Ring Degradation & Fragmentation

Minor Pathway

Allyl Chloride N-Methylimidazole Methyl Chloride Ammonia Fragments (NHn+) Hydrocarbon Fragments
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Proposed thermal decomposition pathways for [AMIM]Cl.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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